Cas no 933673-41-7 (4-(1,1,2,3,3,3-Hexafluoropropoxy)acetophenone)

• Product Name: 4-(1,1,2,3,3,3-Hexafluoropropoxy)acetophenone
• CAS No: 933673-41-7
• MF: C₁₁H₈F₆O₂
• MW: 286.170444488525
• CID: 2852697
• PubChem ID: 44890794
• Update Time: 2025-11-03

4-(1,1,2,3,3,3-Hexafluoropropoxy)acetophenone Chemical and Physical Properties

Names and Identifiers

• 4-(1,1,2,3,3,3-Hexafluoropropoxy)acetophenone
• AKOS007930737
• 1-[4-(1,1,2,3,3,3-Hexafluoro-propoxy)-phenyl]-ethanone
• 1-(4-(1,1,2,3,3,3-HEXAFLUOROPROPOXY)PHENYL)ETHAN-1-ONE
• 1-[4-(1,1,2,3,3,3-hexafluoropropoxy)phenyl]ethan-1-one
• 1-(4-(1,1,2,3,3,3-hexafluoropropoxy)phenyl)ethanone
• MFCD07777186
• DTXSID501225107
• AT45891
• 933673-41-7

• MDL： MFCD07777186
• Inchi： 1S/C11H8F6O2/c1-6(18)7-2-4-8(5-3-7)19-11(16,17)9(12)10(13,14)15/h2-5,9H,1H3
• InChI Key： IPXLXOSTJQDOLD-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)C(OC1C=CC(C(C)=O)=CC=1)(F)F

Computed Properties

• Exact Mass: 286.043
• Monoisotopic Mass: 286.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 3.9

Additional information on 4-(1,1,2,3,3,3-Hexafluoropropoxy)acetophenone

Recent Advances in the Study of 4-(1,1,2,3,3,3-Hexafluoropropoxy)acetophenone (CAS: 933673-41-7)

The compound 4-(1,1,2,3,3,3-Hexafluoropropoxy)acetophenone (CAS: 933673-41-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated aromatic ketone is of particular interest due to its unique physicochemical properties, which make it a valuable intermediate in the synthesis of bioactive molecules and advanced materials. Recent studies have explored its applications in drug discovery, material science, and agrochemical development, highlighting its potential as a versatile building block.

One of the key areas of research focuses on the role of 4-(1,1,2,3,3,3-Hexafluoropropoxy)acetophenone in the synthesis of fluorinated pharmaceuticals. Fluorination is a common strategy to enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the development of novel kinase inhibitors, where its incorporation led to improved pharmacokinetic profiles and reduced off-target effects. The study also highlighted the compound's compatibility with modern synthetic methodologies, such as cross-coupling reactions and C-H functionalization.

In addition to its pharmaceutical applications, 4-(1,1,2,3,3,3-Hexafluoropropoxy)acetophenone has been investigated for its potential in material science. Researchers have utilized its fluorinated moiety to design liquid crystalline materials with enhanced thermal stability and optical properties. A recent publication in Advanced Materials reported the synthesis of a new class of fluorinated liquid crystals using this compound as a key precursor. These materials exhibited low viscosity and high dielectric anisotropy, making them suitable for next-generation display technologies.

Another notable application of this compound is in agrochemical research. Its fluorinated structure has been leveraged to develop novel pesticides with improved environmental persistence and target specificity. A 2022 study in Pest Management Science detailed the synthesis of a series of herbicidal agents derived from 4-(1,1,2,3,3,3-Hexafluoropropoxy)acetophenone, which showed remarkable efficacy against resistant weed species. The study also emphasized the compound's low toxicity profile, aligning with the growing demand for sustainable agrochemicals.

Despite these advancements, challenges remain in the large-scale production and purification of 4-(1,1,2,3,3,3-Hexafluoropropoxy)acetophenone. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce environmental impact. For instance, a 2023 patent application disclosed a green chemistry approach using catalytic fluorination and solvent-free conditions, which significantly enhanced the scalability of the process. These developments are expected to facilitate broader adoption of the compound in industrial applications.

In conclusion, 4-(1,1,2,3,3,3-Hexafluoropropoxy)acetophenone (CAS: 933673-41-7) represents a promising scaffold with diverse applications in pharmaceuticals, materials science, and agrochemicals. Ongoing research continues to uncover new opportunities for this compound, driven by its unique fluorinated architecture and synthetic versatility. Future studies are likely to explore its potential in emerging fields such as bioimaging and nanotechnology, further expanding its utility in the chemical and life sciences.